3-(1-Propionylpiperidin-3-yl)benzoic acid
Description
3-(1-Propionylpiperidin-3-yl)benzoic acid, also known as propiophenone, is an organic compound with a wide range of applications in the fields of chemistry, biology, and medicine. It is a white, crystalline solid with a slightly bitter taste and a melting point of 83-84 °C. Propiophenone has been used as a starting material in the synthesis of a variety of compounds, including pharmaceutical intermediates, pesticides, and dyes. It is also used as a reagent in organic synthesis and as a catalyst in the production of polymers. Furthermore, it has been studied for its potential therapeutic applications as an anti-inflammatory agent and as an inhibitor of the enzyme acetylcholinesterase.
Scientific Research Applications
- 3-(1-Propionylpiperidin-3-yl)benzoic acid has been investigated for its potential analgesic effects. Researchers explore its ability to modulate pain pathways, potentially providing relief from acute or chronic pain conditions .
- Studies suggest that this compound may exhibit neuroprotective properties. It could play a role in safeguarding neurons against oxidative stress, inflammation, and excitotoxicity, making it relevant in neurodegenerative disease research .
- Researchers investigate the anti-inflammatory potential of 3-(1-Propionylpiperidin-3-yl)benzoic acid . Its ability to inhibit pro-inflammatory cytokines or enzymes could contribute to therapeutic strategies for inflammatory disorders .
- The compound’s structural features make it an interesting candidate for anticancer studies. Researchers explore its effects on cancer cell proliferation, apoptosis, and metastasis inhibition .
- 3-(1-Propionylpiperidin-3-yl)benzoic acid may impact neurotransmitter systems. Investigations focus on its potential as a psychopharmacological agent, including effects on mood, cognition, and behavior .
- Medicinal chemists use this compound as a scaffold for designing novel drugs. By modifying its structure, they aim to create derivatives with improved pharmacokinetic properties and target specificity .
Analgesic Properties
Neuroprotective Effects
Anti-Inflammatory Activity
Anticancer Research
Psychopharmacology
Drug Design and Medicinal Chemistry
properties
IUPAC Name |
3-(1-propanoylpiperidin-3-yl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19NO3/c1-2-14(17)16-8-4-7-13(10-16)11-5-3-6-12(9-11)15(18)19/h3,5-6,9,13H,2,4,7-8,10H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULPCAXBPJAGPSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N1CCCC(C1)C2=CC(=CC=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-Propionylpiperidin-3-yl)benzoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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